Cas no 2219368-91-7 (tert-butyl 2-amino-7,7-dimethylbicyclo2.2.1heptane-1-carboxylate)

• Product Name: tert-butyl 2-amino-7,7-dimethylbicyclo2.2.1heptane-1-carboxylate
• CAS No: 2219368-91-7
• MF: C₁₄H₂₅NO₂
• MW: 239.353804349899
• CID: 6194350
• PubChem ID: 137952155
• Update Time: 2025-07-21

tert-butyl 2-amino-7,7-dimethylbicyclo2.2.1heptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-7,7-dimethylbicyclo2.2.1heptane-1-carboxylate
• EN300-1704192
• 2219368-91-7
• tert-butyl 2-amino-7,7-dimethylbicyclo[2.2.1]heptane-1-carboxylate

• Inchi： 1S/C14H25NO2/c1-12(2,3)17-11(16)14-7-6-9(8-10(14)15)13(14,4)5/h9-10H,6-8,15H2,1-5H3
• InChI Key： DQAIKBZZCYJITD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C12CCC(CC1N)C2(C)C)=O

Computed Properties

• Exact Mass: 239.188529040g/mol
• Monoisotopic Mass: 239.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.3Ų

Additional information on tert-butyl 2-amino-7,7-dimethylbicyclo2.2.1heptane-1-carboxylate

Introduction to Tert-butyl 2-amino-7,7-dimethylbicyclo[2.2.1]heptane-1-carboxylate (CAS No. 2219368-91-7)

Tert-butyl 2-amino-7,7-dimethylbicyclo[2.2.1]heptane-1-carboxylate, a compound with the chemical formula C₁₁H₁₇NO₂, is a tert-butyl ester derivative featuring a bicyclo[2.2.1]heptane core structure. This intricate molecular framework, characterized by its fused cycloalkane rings, makes it a subject of significant interest in the field of organic chemistry and pharmaceutical research. The CAS number 2219368-91-7 uniquely identifies this compound, facilitating its precise classification and study within scientific literature.

The bicyclo[2.2.1]heptane scaffold is a privileged structure in medicinal chemistry due to its ability to mimic the conformational flexibility of natural products and bioactive molecules. This structural motif has been extensively explored for its potential in drug design, particularly in the development of small-molecule inhibitors and chiral auxiliaries. The presence of two methyl groups at the 7-position further enhances the steric properties of the molecule, influencing its interactions with biological targets.

The tert-butyl group appended to the carboxylate moiety not only contributes to the overall steric bulk but also serves as a protective group in synthetic chemistry. Such functionalization is crucial for controlling reactivity and improving metabolic stability, making this compound a valuable intermediate in the synthesis of more complex molecules. The carboxylate group provides a site for further derivatization, enabling the creation of amides, esters, or other functionalized derivatives that may exhibit enhanced pharmacological activity.

Recent advancements in computational chemistry have highlighted the importance of understanding the conformational dynamics of such complex cyclic structures. Molecular modeling studies suggest that the bicyclo[2.2.1]heptane core exhibits multiple stable conformations, which can be modulated by substituents like the tert-butyl group and amino substituents at the 2-position. These insights are particularly relevant for designing molecules with specific binding affinities and selectivity profiles.

In the realm of drug discovery, derivatives of bicyclo[2.2.1]heptane have shown promise as scaffolds for addressing various therapeutic targets, including enzymes and receptors involved in metabolic disorders and inflammatory diseases. The amino group at the 2-position offers opportunities for hydrogen bonding interactions, which are critical for achieving high binding affinity in protein-ligand interactions. Furthermore, the stereochemistry around this nitrogen atom can be tailored to enhance enantioselectivity, a key consideration in modern drug development.

The synthesis of Tert-butyl 2-amino-7,7-dimethylbicyclo[2.2.1]heptane-1-carboxylate involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. Techniques such as asymmetric hydrogenation and transition-metal-catalyzed cyclizations have been employed to construct the bicyclic core with high regioselectivity and enantiocontrol. These synthetic strategies not only demonstrate the compound's synthetic accessibility but also showcase cutting-edge approaches in organic synthesis.

Current research in medicinal chemistry is increasingly focused on leveraging natural product-inspired scaffolds to discover novel therapeutics. The structural features of Tert-butyl 2-amino-7,7-dimethylbicyclo[2.2.1]heptane-1-carboxylate, including its rigid bicyclic framework and functionalized side chains, align well with this trend. By exploring analogs derived from this compound, scientists aim to uncover new pharmacophores with improved efficacy and reduced side effects.

The role of computational tools in rational drug design cannot be overstated. Advanced software packages enable researchers to predict binding modes, optimize molecular properties, and simulate drug-like behaviors before experimental validation is undertaken. This predictive capability has accelerated the discovery process significantly, allowing for more targeted and efficient development campaigns.

In conclusion, Tert-butyl 2-amino-7,7-dimethylbicyclo[2.2.1]heptane-1-carboxylate (CAS No. 2219368-91-7) represents a fascinating example of how structural complexity can be harnessed for pharmaceutical applications. Its unique combination of steric hindrance provided by the tert-butyl group, conformational flexibility inherent in the bicyclo[2.2.1]heptane core, and functional handles like the amino and carboxylate moieties make it a versatile building block for drug discovery efforts aimed at addressing unmet medical needs.